Cas no 2228338-56-3 (1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride)

• Product Name: 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride
• CAS No: 2228338-56-3
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• CID: 6004870
• PubChem ID: 137964404
• Update Time: 2025-11-04

1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride
• EN300-1722480
• 2228338-56-3
• 1-[2-(Chloromethyl)phenyl]-3-methylpyrazole;hydrochloride
• 1-[2-(chloromethyl)phenyl]-3-methyl-1H-pyrazole hydrochloride

• Inchi： 1S/C11H11ClN2.ClH/c1-9-6-7-14(13-9)11-5-3-2-4-10(11)8-12;/h2-7H,8H2,1H3;1H
• InChI Key： UFCPFTYHTFSYBI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1N1C=CC(C)=N1.Cl

Computed Properties

• Exact Mass: 242.0377538g/mol
• Monoisotopic Mass: 242.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride

Comprehensive Overview of 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride (CAS No. 2228338-56-3)

The compound 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride (CAS No. 2228338-56-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethylphenyl and methylpyrazole moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride is its role as a building block in medicinal chemistry. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, and modifications to this core structure can lead to compounds with enhanced biological activity. The presence of the chloromethyl group further increases its reactivity, making it a versatile reagent for cross-coupling reactions and other synthetic transformations.

In recent years, the demand for CAS No. 2228338-56-3 has surged, particularly in the context of personalized medicine and targeted therapies. The rise of AI-driven drug discovery platforms has also contributed to this trend, as researchers leverage computational tools to identify novel derivatives of 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole with potential therapeutic benefits. This aligns with the broader industry focus on precision medicine and sustainable chemical synthesis.

From a physicochemical perspective, 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride exhibits notable stability under standard laboratory conditions. Its solubility profile—particularly in polar solvents like water and ethanol—makes it suitable for a wide range of experimental setups. These properties are critical for researchers exploring its use in catalysis, polymer chemistry, or as a ligand in coordination complexes.

The synthesis of 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride typically involves multi-step organic reactions, with careful attention to yield optimization and purity control. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. This rigorous quality control is essential for applications in high-value sectors like pharmaceuticals.

Market trends indicate that CAS No. 2228338-56-3 is increasingly being sourced by contract research organizations (CROs) and academic institutions. The compound’s relevance in fragment-based drug design and its potential as a kinase inhibitor scaffold have made it a hot topic in scientific literature. Additionally, its compatibility with green chemistry principles—such as atom economy and reduced waste generation—positions it favorably in the current push for sustainable chemical practices.

For those working with 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride, proper handling and storage are paramount. While the compound is not classified as hazardous under standard regulations, best laboratory practices should always be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

Looking ahead, the versatility of 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride suggests it will remain a compound of interest in both industrial and academic settings. Its applications span from small-molecule drug development to advanced material science, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover new uses for this molecule, its commercial and scientific significance is expected to grow.

In summary, 1-2-(chloromethyl)phenyl-3-methyl-1H-pyrazole hydrochloride (CAS No. 2228338-56-3) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural uniqueness, combined with its broad utility, ensures its place as a valuable tool for researchers tackling some of today’s most pressing scientific challenges.